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Compound of Interest

5-(6-Nitro-1,3-benzodioxol-5-
Compound Name:
yl)-1,3-oxazole

CAS No.: 2206610-22-0

Cat. No.: B1417380

Get Quote

Executive Summary

5-(6-Nitro-1,3-benzodioxol-5-yl)-1,3-oxazole (NBO-5) is a synthetic small molecule designed
to target solid tumors via two predicted mechanisms: inhibition of tubulin polymerization
(leading to G2/M cell cycle arrest) and induction of oxidative stress via the nitro-reductive
pathway. This guide outlines the standardized protocols for its synthesis, purification, cytotoxic
profiling, and mechanistic validation.

Key Chemical Properties
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Property Specification Notes
Molecular Formula C10HsN20s Calculated MW: ~234.16 g/mol
_ Moderate lipophilicity; suitable

LogP (Predicted) 21-25 ) o

for passive diffusion.

Critical: Stock solutions must
Solubility Low in H20; High in DMSO be prepared in DMSO (10

mM).

) Structural similarity to

Pharmacophore Benzodioxole + Oxazole

Combretastatin A-4 analogs.

Chemical Synthesis & Quality Control

Rationale: The biological efficacy of NBO-5 is highly sensitive to regio-isomeric purity. The Van
Leusen Oxazole Synthesis is the preferred route due to its specificity for 5-substituted
oxazoles.

Protocol A: Van Leusen Synthesis of NBO-5

Objective: Construct the 1,3-oxazole ring selectively at the C5 position of the benzodioxole

core.

Reagents:

6-Nitro-1,3-benzodioxole-5-carbaldehyde (Precursor)

p-Toluenesulfonylmethyl isocyanide (TosMIC)

Potassium Carbonate (K2CO3)

Methanol (MeOH) / Dimethoxyethane (DME)
Step-by-Step Workflow:

e Preparation: Dissolve 6-Nitro-1,3-benzodioxole-5-carbaldehyde (1.0 eq) and TosMIC (1.2 eq)
in anhydrous MeOH.
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e Cyclization: Add K2COs (2.0 eq) and reflux the mixture for 4—6 hours under nitrogen
atmosphere.

o Note: The nitro group is electron-withdrawing, which may accelerate the reaction but also
increases susceptibility to side reactions. Monitor via TLC (Hexane:EtOAc 7:3).

o Work-up: Remove solvent in vacuo.[1] Resuspend residue in water and extract with Ethyl
Acetate (3x).

 Purification: Recrystallize from Ethanol or perform Flash Column Chromatography (Silica
Gel, 10-20% EtOAc in Hexane).

 Validation: Confirm structure via *H-NMR (distinct oxazole proton singlet at ~8.0-8.5 ppm)
and HRMS.

Visualization: Synthesis Logic
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Figure 1: Synthetic route utilizing Van Leusen chemistry to ensure regio-selectivity of the
oxazole ring.

Biological Evaluation: Cytotoxicity Profiling

Rationale: Before mechanistic deep-dives, the ICso must be established across diverse cell
lines to determine selectivity (Cancer vs. Normal).

Protocol B: MTT Cell Viability Assay

Target Cells:

e A549 (Lung Adenocarcinoma) — High metabolic rate.
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e MCF-7 (Breast Cancer) — Hormone sensitive.

e« HUVEC (Human Umbilical Vein Endothelial Cells) — Normal control for selectivity index.

Methodology:

Seeding: Plate cells at

cells/well in 96-well plates. Incubate for 24h.

o Treatment: Treat cells with NBO-5 (Serial dilution: 0.1 uM to 100 puM).
o Control: 0.1% DMSO (Vehicle).
o Positive Control: Colchicine or Paclitaxel (Tubulin binders).

* Incubation: 48h at 37°C, 5% COa.

e Readout: Add MTT reagent (0.5 mg/mL). Incubate 4h. Solubilize formazan crystals with
DMSO. Measure Absorbance at 570 nm.

Data Interpretation: Calculate Selectivity Index (SI):

e Success Criterion: Sl > 3.0 indicates promising therapeutic window.

Mechanistic Validation: Tubulin & Apoptosis

Rationale: Benzodioxole-oxazole hybrids frequently target the colchicine-binding site on
tubulin, preventing microtubule assembly. The nitro group may also induce ROS-mediated DNA
damage.

Protocol C: In Vitro Tubulin Polymerization Assay

Objective: Determine if NBO-5 inhibits the assembly of tubulin into microtubules.

e Setup: Use a fluorescence-based tubulin polymerization kit (e.g., Cytoskeleton Inc.).

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1417380?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Reaction: Mix Purified Tubulin (>99%) with GTP and NBO-5 (at ICso concentration) in a cold
96-well plate.

» Kinetics: Transfer to 37°C plate reader immediately. Measure fluorescence (Ex 360nm / Em
450nm) every minute for 60 minutes.

e Result Analysis:

o Inhibitor (NBO-57?): Decreased Vmax and lower final fluorescence plateau compared to
vehicle.

o Stabilizer (Paclitaxel-like): Rapid polymerization and higher plateau.

Protocol D: Cell Cycle Analysis (Flow Cytometry)

Objective: Confirm G2/M arrest, a hallmark of tubulin inhibition.

Treatment: Treat A549 cells with NBO-5 (2x ICso) for 24h.

Fixation: Harvest cells, wash with PBS, and fix in ice-cold 70% Ethanol overnight.

Staining: Stain with Propidium lodide (PI) + RNase A for 30 min.

Acquisition: Analyze 10,000 events on a Flow Cytometer.

Expected Outcome: A distinct accumulation of cells in the G2/M phase (4N DNA content)
compared to control.

Visualization: Mechanism of Action (MOA)
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Figure 2: Dual-pathway mechanism: Microtubule destabilization and ROS-mediated DNA

damage leading to apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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